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Introduction

5-Carboxyrhodamine 6G, succinimidyl ester (5-CR6G SE) is an amine-reactive fluorescent dye
belonging to the rhodamine family. It is widely utilized in bioconjugation to covalently label
proteins, antibodies, and other biomolecules containing primary aliphatic amines. The
succinimidyl ester (SE) moiety reacts efficiently with nucleophilic amino groups, such as the ¢-
amino group of lysine residues and the N-terminus of polypeptides, to form a stable amide
bond.[1][2] This labeling process is fundamental for a variety of applications in biological
research and drug development, including fluorescence microscopy, flow cytometry,
immunoassays, and fluorescence-based detection assays.

The resulting 5-CR6G conjugates exhibit bright fluorescence with excitation and emission
maxima falling between those of fluorescein and tetramethylrhodamine, making them a suitable
choice for multiplexing applications.[3] The peak absorption of 5-CR6G conjugates is well-
matched to the 514 nm spectral line of the argon-ion laser, a common light source in many
fluorescence-based instruments.[3]
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A critical parameter for ensuring the quality and reproducibility of fluorescently labeled

biomolecules is the Degree of Labeling (DOL), also known as the dye-to-protein ratio. The DOL

represents the average number of dye molecules conjugated to each protein molecule.[4] An

optimal DOL is crucial, as under-labeling can result in a weak signal, while over-labeling may

lead to fluorescence quenching and potential interference with the biomolecule's biological

activity.[4] This document provides a detailed protocol for labeling proteins with 5-

Carboxyrhodamine 6G SE and a comprehensive guide to calculating the DOL.

Data Presentation

The following table summarizes the key quantitative data required for performing the labeling

reaction and calculating the Degree of Labeling for 5-Carboxyrhodamine 6G SE.

Parameter Value

Reference

5-Carboxyrhodamine 6G SE

Properties
Molecular Weight 555.59 g/mol [3]
Maximum Excitation

~522 nm [1]
Wavelength (Amax)
Maximum Emission

~546 nm [1]

Wavelength (Aem)

Molar Extinction Coefficient
94,000 cm-1M-1
(edye) at Amax

[1]

A280 Correction Factor

0.214 [1]
(CF280)
Typical Protein Properties
(Example: 1gG)
Molecular Weight ~150,000 g/mol [5]

Molar Extinction Coefficient
] ~210,000 cm-1M-1
(eprotein) at 280 nm

[4]
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Experimental Protocols

Protocol 1: Labeling a Protein (e.g., IgG Antibody) with
5-Carboxyrhodamine 6G SE

This protocol provides a general guideline for labeling approximately 1 mg of a typical IgG
antibody. Optimization may be required for different proteins.

Materials:

Protein (e.g., IgG antibody) at a concentration of 2-10 mg/mL

5-Carboxyrhodamine 6G SE

Anhydrous Dimethyl Sulfoxide (DMSO)

Reaction Buffer: 0.1 M sodium bicarbonate, pH 8.3-8.5. Note: Avoid buffers containing
primary amines, such as Tris or glycine.

Purification Column (e.g., size-exclusion chromatography column like Sephadex G-25)

Spectrophotometer

Procedure:

e Protein Preparation:

o Dissolve the protein in the reaction buffer to a final concentration of 2-10 mg/mL.

o If the protein is in a buffer containing primary amines, perform a buffer exchange into the
reaction buffer using dialysis or a desalting column.

e Dye Preparation:

o Immediately before use, dissolve the 5-Carboxyrhodamine 6G SE in anhydrous DMSO to
a concentration of 10 mg/mL.

o Vortex briefly to ensure the dye is fully dissolved.
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e Labeling Reaction:

o Calculate the required volume of the dye solution. A molar ratio of dye to protein between
10:1 and 20:1 is a good starting point for optimization.[6]

o While gently stirring the protein solution, slowly add the calculated amount of the dye

solution.
o Incubate the reaction for 1-2 hours at room temperature, protected from light.
« Purification of the Labeled Protein:

o Remove the unreacted dye and byproducts by passing the reaction mixture through a
size-exclusion chromatography column (e.g., Sephadex G-25).[7]

o Equilibrate the column with an appropriate buffer (e.g., PBS pH 7.4).

o Collect the fractions containing the labeled protein, which will typically be the first colored
fractions to elute.

Protocol 2: Calculating the Degree of Labeling (DOL)

The DOL is determined by measuring the absorbance of the purified protein-dye conjugate at
280 nm (for the protein) and at the Amax of the dye (~522 nm for 5-CR6G).

Procedure:
e Absorbance Measurement:

o Measure the absorbance of the purified protein-dye conjugate solution at 280 nm (A280)
and at the Amax of 5-Carboxyrhodamine 6G (~522 nm, Amax) using a spectrophotometer.

o If the absorbance readings are too high, dilute the sample with the purification buffer and
record the dilution factor.

e Calculations:

a. Calculate the molar concentration of the dye:
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b. Calculate the corrected absorbance of the protein at 280 nm:
c. Calculate the molar concentration of the protein:

d. Calculate the Degree of Labeling (DOL):
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Caption: Chemical reaction pathway for labeling a protein with 5-Carboxyrhodamine 6G SE.
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Caption: Experimental workflow for protein labeling and calculation of the Degree of Labeling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Carboxyrhodamine 6G SE]. BenchChem, [2026]. [Online PDF]. Available at:
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labeling-with-5-carboxyrhodamine-6g-se]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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